Cas no 946327-80-6 (5-chloro-2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide)

• Product Name: 5-chloro-2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide
• CAS No: 946327-80-6
• MF: C₁₈H₂₁ClN₂O₃S
• MW: 380.888942480087
• CID: 6284533
• PubChem ID: 16931687
• Update Time: 2025-10-23

5-chloro-2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide
• AKOS024645883
• 5-chloro-2-methoxy-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]benzamide
• 946327-80-6
• 5-chloro-2-methoxy-N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzamide
• 5-chloro-2-methoxy-N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)benzamide
• F2392-0596

• Inchi： 1S/C18H21ClN2O3S/c1-23-17-3-2-14(19)10-15(17)18(22)20-11-16(13-4-9-25-12-13)21-5-7-24-8-6-21/h2-4,9-10,12,16H,5-8,11H2,1H3,(H,20,22)
• InChI Key： SYGGCXDJPKGMPS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NCC(C1=CSC=C1)N1CCOCC1)=O)OC

Computed Properties

• Exact Mass: 380.0961414g/mol
• Monoisotopic Mass: 380.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79Ų

Additional information on 5-chloro-2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide

Comprehensive Overview of 5-chloro-2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS No. 946327-80-6)

The compound 5-chloro-2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide (CAS No. 946327-80-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique combination of a benzamide core, morpholine ring, and thiophene moiety, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, which may include modulation of specific biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. 5-chloro-2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide fits into this trend due to its potential as a kinase inhibitor or GPCR modulator, topics frequently searched in academic and industrial databases. The presence of the thiophene ring, a common feature in FDA-approved drugs, further enhances its relevance in modern drug design.

The synthesis of CAS No. 946327-80-6 involves multi-step organic reactions, often starting from commercially available 2-methoxy-5-chlorobenzoic acid and incorporating morpholine and thiophene derivatives. Optimizing the yield and purity of this compound is a key focus area, as evidenced by numerous patent filings and journal publications. Researchers are also exploring its structure-activity relationship (SAR) to improve bioavailability and reduce off-target effects.

From an SEO perspective, queries related to "benzamide derivatives in drug discovery" or "thiophene-containing bioactive molecules" align closely with this compound's profile. Additionally, the rise of AI-driven drug discovery platforms has increased interest in such molecules, as they are often used to train machine learning models for virtual screening and molecular docking studies. This intersection of chemistry and technology makes 5-chloro-2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide a compelling subject for both researchers and investors.

Environmental and regulatory considerations are also critical when discussing CAS No. 946327-80-6. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound's logP value and solubility profile are frequently analyzed to assess its suitability for formulation development, a topic of high interest in pharmaceutical forums.

In conclusion, 5-chloro-2-methoxy-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylbenzamide represents a promising candidate for further investigation in therapeutic applications. Its structural complexity and potential biological activity make it a valuable subject for ongoing research, particularly in the context of personalized medicine and next-generation therapeutics. As the scientific community continues to explore its properties, this compound may soon emerge as a key player in addressing unmet medical needs.